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Compound of Interest

Compound Name: ZGL-18

Cat. No.: B15573811 Get Quote

Important Notice: As of December 2025, a specific Safety Data Sheet (SDS) for "ZGL-18" is not

publicly available through standard chemical safety databases. The identifier "ZGL-18" has

been associated with a mitochondrial uncoupler in some research contexts, but also appears in

unrelated commercial products[1][2][3][4][5]. Without a definitive SDS from the manufacturer,

users must treat ZGL-18 as a compound with unknown hazardous potential and adhere to the

highest safety standards.

The following guidance is based on general best practices for handling novel chemical

compounds of unknown toxicity. This information should be supplemented with a substance-

specific risk assessment and the official SDS upon acquisition from the supplier.

Personal Protective Equipment (PPE)
Due to the lack of specific toxicological data, a comprehensive PPE strategy is mandatory to

prevent all routes of exposure (inhalation, skin/eye contact, and ingestion).
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Protection Type Required Equipment Rationale

Respiratory Protection

NIOSH-approved respirator

with appropriate cartridges for

organic vapors/particulates.

To prevent inhalation of

aerosols or fine powders,

especially when handling the

solid compound.

Eye and Face Protection
Chemical safety goggles and a

full-face shield.

To protect against splashes,

aerosols, and accidental

contact from all angles.

Hand Protection
Chemically resistant gloves

(e.g., Nitrile, Neoprene).

To prevent skin absorption.

Glove type should be

confirmed for compatibility with

the solvent used.

Body Protection

Chemical-resistant laboratory

coat, long pants, and closed-

toe shoes.

To protect skin from accidental

spills and contamination.

Operational Plan: Handling and Storage
Engineering Controls:

All handling of ZGL-18, including weighing, reconstitution, and aliquoting, must be conducted

within a certified chemical fume hood to minimize inhalation exposure.

Use a dedicated and clearly labeled set of equipment (spatulas, glassware, etc.) to prevent

cross-contamination.

Storage:

Store ZGL-18 in a tightly sealed, clearly labeled container.

Keep in a cool, dry, and well-ventilated area, segregated from incompatible materials. The

specific incompatibilities will be listed in the official SDS.

Disposal Plan
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All materials contaminated with ZGL-18 must be treated as hazardous waste.

Waste Type Disposal Protocol

Unused ZGL-18
Collect in a designated, sealed, and clearly

labeled hazardous waste container.

Contaminated Labware

Dispose of all single-use items (e.g., pipette tips,

microfuge tubes) in a hazardous waste

container. Non-disposable items must be

decontaminated using a validated procedure

before reuse.

Contaminated PPE

Gloves, disposable lab coats, and other

contaminated protective gear must be collected

as hazardous waste.

Follow all institutional, local, and national regulations for the disposal of hazardous chemical

waste. Do not dispose of ZGL-18 down the drain or in general waste.

Emergency Procedures
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Exposure Scenario Immediate Action

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing.

Eye Contact

Immediately flush eyes with an emergency

eyewash station for at least 15 minutes, holding

eyelids open.

Inhalation Move the individual to fresh air immediately.

Ingestion Do not induce vomiting.

Spill

Evacuate the area. Use an appropriate chemical

spill kit to absorb and contain the material,

wearing full PPE.

In all cases of exposure or major spills, seek

immediate medical attention and report the

incident to your institution's environmental

health and safety department.

Workflow for Safe Handling of Novel Compounds
Like ZGL-18
The following diagram outlines the logical steps for safely managing a chemical agent with

unknown properties.
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Preparation Phase

Handling & Experimental Phase

Disposal & Decontamination Phase

1. Obtain SDS from Supplier

2. Conduct Risk Assessment

3. Select & Verify PPE

4. Prepare Engineering Controls
(Fume Hood, etc.)

5. Don Full PPE

6. Conduct Work in Fume Hood

7. Store Compound Securely

8. Segregate Hazardous Waste

9. Decontaminate Work Area
& Reusable Equipment

10. Doff PPE into Waste Stream

11. Arrange for Waste Pickup

Click to download full resolution via product page

Caption: Logical workflow for handling novel chemical agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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